Cas no 31910-18-6 (6-Methoxyquinoxaline-2,3-diol)

• Product Name: 6-Methoxyquinoxaline-2,3-diol
• CAS No: 31910-18-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD01825248
• CID: 303612
• PubChem ID: 698550
• Update Time: 2025-05-21

6-Methoxyquinoxaline-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyquinoxaline-2,3-diol
• 2,3-DIHYDOXY-6-METHOXYQUINOXALINE
• 2,3-Dihydroxy-6-methoxyquinoxaline
• 2,3-Quinoxalinedione,1,4-dihydro-6-methoxy-
• 6-methoxy-1,4-dihydroquinoxaline-2,3-dione
• 2,3-DIAMIDOXIMO-5,6-DIMETHYLPYRAZINE
• 6-methoxy-quinoxaline-2,3-diol
• SCHEMBL1160711
• SR-01000441212
• Oprea1_094318
• 6-methoxy-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• 1,4-Dihydro-6-Methoxy-2,3-Quinoxalinedione
• MFCD00461062
• 31910-18-6
• 3-Hydroxy-7-methoxy-1H-quinoxalin-2-one
• CCG-123400
• MFCD01825248
• EU-0039065
• FT-0609666
• AMY14258
• AKOS015998253
• SR-01000441212-1
• 6-methoxyquinoxaline-2,3(1H,4H)-dione
• SY124590
• G10259
• AS-61903
• CHTYMWBYHAIEOF-UHFFFAOYSA-N
• DTXSID50351372
• SCHEMBL12677211
• A918240
• CS-0008690
• 3-Hydroxy-6-methoxy-1H-quinoxalin-2-one
• AKOS000296773
• 2,3-Quinoxalinedione, 1,4-dihydro-6-methoxy-
• STK523858
• STK956813
• 4-(Diphenylmethylene)piperidine 2,2,2-Trifluoroacetate
• ALBB-024630

• MDL： MFCD01825248
• Inchi： 1S/C9H8N2O3/c1-14-5-2-3-6-7(4-5)11-9(13)8(12)10-6/h2-4H,1H3,(H,10,12)(H,11,13)
• InChI Key： CHTYMWBYHAIEOF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C(N2)=O)=O

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >350 ºC (acetic acid )
• Boiling Point: 491.1°C at 760 mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.566
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 74.95000
• LogP: 0.22500

6-Methoxyquinoxaline-2,3-diol Security Information

• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Methoxyquinoxaline-2,3-diol

6-Methoxyquinoxaline-2,3-diol: A Comprehensive Overview

6-Methoxyquinoxaline-2,3-diol (CAS No. 31910-18-6) is a structurally unique organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the quinoxaline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications. The presence of the methoxy group at position 6 and hydroxyl groups at positions 2 and 3 imparts unique electronic and steric properties to the molecule, making it a subject of interest for researchers worldwide.

The quinoxaline core of 6-Methoxyquinoxaline-2,3-diol is a bicyclic structure composed of two fused benzene rings with two nitrogen atoms in the ring system. This structure is highly conjugated, which contributes to its stability and reactivity. The methoxy group (-OCH₃) at position 6 introduces electron-donating effects, while the hydroxyl groups (-OH) at positions 2 and 3 are electron-withdrawing due to their ability to form hydrogen bonds. These functional groups significantly influence the compound's chemical reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of 6-Methoxyquinoxaline-2,3-diol as a promising candidate in drug discovery. Researchers have explored its antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. In vitro experiments have demonstrated that this compound can effectively inhibit lipid peroxidation and protect cellular components from oxidative damage. These findings suggest that 6-Methoxyquinoxaline-2,3-diol could be developed into therapeutic agents for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 6-Methoxyquinoxaline-2,3-diol has shown potential as an anticancer agent. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activity of kinases such as cyclin-dependent kinase (CDK) and mitogen-activated protein kinase (MAPK), which are often overexpressed in cancer cells. These results underscore the compound's role as a lead molecule for anticancer drug development.

The synthesis of 6-Methoxyquinoxaline-2,3-diol has also been a topic of interest among chemists. Traditional methods involve multi-step reactions with high-energy reagents; however, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For example, researchers have successfully employed microwave-assisted synthesis to achieve higher yields and shorter reaction times. This approach not only enhances the scalability of the synthesis but also aligns with green chemistry principles.

Beyond its pharmacological applications, 6-Methoxyquinoxaline-2,3-diol has shown promise in materials science. Its rigid quinoxaline core and functionalized substituents make it an ideal candidate for designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Studies have demonstrated that this compound exhibits excellent charge transport properties due to its extended π-conjugation system. These characteristics make it a potential building block for next-generation electronic devices.

Moreover, the environmental impact of 6-Methoxyquinoxaline-2,3-diol has been a subject of recent research. Although it is not classified as a hazardous chemical under current regulations, its persistence in aquatic environments has raised concerns about its ecological safety. Researchers have investigated its biodegradation pathways under various conditions and found that it undergoes rapid microbial degradation under aerobic conditions. These findings suggest that proper waste management practices can mitigate its environmental footprint.

In conclusion, 6-Methoxyquinoxaline-2,3-diol (CAS No. 31910-18-6) is a versatile compound with multifaceted applications across diverse scientific domains. Its unique structural features endow it with exceptional chemical and biological properties that make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.